Cas no 1805667-70-2 (Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate
• CAS No: 1805667-70-2
• MF: C₁₁H₆F₅NO₂
• MW: 279.162860393524
• CID: 4949773
• Update Time: 2025-07-15

Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO2/c1-19-10(18)6-3-2-5(4-17)7(9(12)13)8(6)11(14,15)16/h2-3,9H,1H3
• InChI Key： GYOJRTHFZPGKRC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=C(C#N)C=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate

Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate (CAS No. 1805667-70-2): A Comprehensive Overview

Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate, identified by its CAS number 1805667-70-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate consists of a benzoate core substituted with multiple fluorine atoms and a cyano group. The presence of these fluorine atoms, specifically in the 3 and 2 positions relative to the cyano group, imparts significant electronic and steric effects to the molecule. These effects are crucial in determining its reactivity, solubility, and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate is no exception and has been extensively studied for its potential as a building block in drug discovery. Its unique structural features make it an attractive scaffold for designing molecules with tailored pharmacological properties.

One of the most compelling aspects of Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate is its role in the synthesis of bioactive molecules. The cyano group serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can modulate the compound's biological activity. This flexibility has been exploited in the development of novel antiviral and anticancer agents, where fluorinated benzoates have shown promising results.

The compound's interaction with biological systems has been a focal point of numerous research studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in cancer progression.

Furthermore, the material properties of Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate have also been explored for applications beyond pharmaceuticals. Its high thermal stability and chemical resistance make it a suitable candidate for use in advanced polymers and coatings. These materials can find applications in industries where durability and performance under harsh conditions are paramount.

The synthesis of Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

In conclusion, Methyl 4-cyano-3-difluoromethyl-2-(trifluoromethyl)benzoate (CAS No. 1805667-70-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.